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Compound of Interest

(3-Fluorophenyl)(4-
Compound Name:
fluorophenyl)methanone

cat. No.: B1297833

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal safety data sheet (SDS) or professional safety guidance. Always
consult the official SDS and follow all applicable safety regulations and best practices when
handling any chemical. Information for the closely related isomer, 4,4'-Difluorobenzophenone,
has been used where specific data for (3-Fluorophenyl)(4-fluorophenyl)methanone is
unavailable and is clearly indicated.

Chemical Identification and Properties

(3-Fluorophenyl)(4-fluorophenyl)methanone is an organic compound with potential
applications in pharmaceutical and materials science research.[1] Its chemical structure and
properties are summarized below.
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Property Value Reference

(3-Fluorophenyl)(4-

Chemical Name [2]
fluorophenyl)methanone

Synonyms 3,4'-Difluorobenzophenone [1]

CAS Number 345-71-1 [21[3]

Molecular Formula Ci3HsF20 [2][3]

Molecular Weight 218.20 g/mol [2]

) Solid (based on related
Physical State
compounds)

2-8°C, sealed in a dry
Storage Temperature ) [3]
environment

Hazard Identification and Classification

This chemical is classified as a hazardous substance. The following table summarizes its GHS
classification.[2]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

GHS Pictogram:

lwialt text

Signal Word: Warning
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Toxicological Information

Limited toxicological data is available for (3-Fluorophenyl)(4-fluorophenyl)methanone. The
information below is based on the GHS classification and data from the closely related isomer,
4,4'-Difluorobenzophenone.

Toxicity Data Value Species Note Reference

Acute Oral
Toxicity (LD50)

No data available

Acute Dermal
Toxicity (LD50)

No data available

Acute Inhalation )
No data available

Toxicity (LC50)
Data for 4,4'-
Intravenous ,
L 56 mg/kg Mouse Difluorobenzoph [4]
Toxicity (LD50)
enone

Primary Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.

Symptoms of Exposure:

Inhalation: May cause respiratory tract irritation.[2]

Skin Contact: Causes skin irritation, which can include redness, itching, and pain.[2]

Eye Contact: Causes serious eye irritation, which can include redness, pain, and watering.[2]

Ingestion: May be harmful if swallowed.

Emergency Procedures
First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

o Specific Hazards Arising from the Chemical: During a fire, irritating and highly toxic gases

may be generated by thermal decomposition or combustion. These may include carbon

monoxide, carbon dioxide, and hydrogen fluoride.

o Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 5). Avoid breathing dust and contact with skin and eyes.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Sweep up the material and place it into a suitable container for
disposal. Avoid generating dust. Ventilate the area and wash the spill site after material
pickup is complete.

Handling, Storage, and Personal Protection
Handling

e Use in a well-ventilated area.

Wear appropriate personal protective equipment.

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container.
» Store in a cool, dry, well-ventilated area away from incompatible substances.

e Recommended storage temperature is 2-8°C.[3]

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles and a face shield.

Wear chemical-resistant gloves (e.g., nitrile
Skin Protection rubber) and a lab coat or other protective

clothing.

If engineering controls do not maintain airborne

) ) concentrations to a level which is adequate to
Respiratory Protection
protect worker health, a NIOSH-approved

respirator may be appropriate.

Experimental Protocols

Detailed experimental protocols for the safety assessment of (3-Fluorophenyl)(4-
fluorophenyl)methanone are not readily available in the public domain. However,
standardized OECD guidelines are typically followed for assessing skin and eye irritation.

Skin Irritation Testing (Based on OECD Guideline 404)

This test is designed to determine the potential of a substance to cause skin irritation. A general

workflow is outlined below.

Prepare Test Substance

par N
(0.5g for solid) Analysis

Classify Irritation Potential

Application Observation & Scoring
Apply Substance to Skin Cover with Gauze Patch . Remove Patch and Observe for Erythema and Edema Score Irritation
Il (Intact and Abraded) (Semi-occlusive dressing) RelEposts Clean Skin > (at 24, 48, and 72 hours) > (Draize Scale)

Prepare Albino Rabbits
(Clipping of fur)

Click to download full resolution via product page
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Caption: Generalized workflow for in vivo skin irritation testing.

Eye Irritation Testing (Based on OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage. A
generalized workflow is provided below.

Preparation Instillation
Prepare Test Substance Untreated Eye . . .
(©.mL liquid or 100mg solid) Observation & Scoring Analysis
Examine Eyes at 1, 24, 48, 72 hours N Score Corneal Opacity, Iris Lesions, Classify Eye Irritation/
and up to 21 days Conjunctival Redness and Swelling Corrosion Potential

Select Healthy Albino Rabbits Instill Substance into
(Examine eyes) One Eye of Each Rabbit
/

Identified Hazards
M Serious Eye Irritation (H319) Respiratory Irritation (H335)
\ \ ]
Required PPE

Chemical Resistant Gloves Protective Clothing Safety Goggles/Face Shield Respirator

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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